CW 008

• Molecular Formula: C21H14F2N6O2
• Molecular Weight: 420.4 g/mol
• InChI: InChI=1S/C21H14F2N6O2/c1-31-13-6-7-29-17(8-13)15(10-24-29)18-16(23)9-14-19(25-18)27-28-20(14)26-21(30)11-2-4-12(22)5-3-11/h2-10H,1H3,(H2,25,26,27,28,30)
• InChIKey: KCIMKTNQCUDTFI-UHFFFAOYSA-N

CW 008 (CAS 1134613-19-6) is a pyrazole-pyridine derivative that functions as a small molecule agonist of the cAMP/PKA/CREB signaling pathway. It is specifically characterized as a stem cell differentiating agent, with demonstrated activity in promoting osteoblast differentiation of human mesenchymal stem cells (MSCs) and increasing bone formation in an ovariectomized mouse model of osteoporosis.

CW 008: A Small Molecule cAMP/PKA/CREB Pathway Activator for Osteogenic Differentiation

CW 008 (CAS 1134613-19-6) is a pyrazole-pyridine derivative that functions as a small molecule agonist of the cAMP/PKA/CREB signaling pathway [1]. It is specifically characterized as a stem cell differentiating agent, with demonstrated activity in promoting osteoblast differentiation of human mesenchymal stem cells (MSCs) and increasing bone formation in an ovariectomized mouse model of osteoporosis [1]. The compound is supplied with a purity of ≥98% (HPLC) [2].

• [1] Kim JM, Choi JS, Kim YH, Jin SH, Lim S, Jang HJ, Kim KT, Ryu SH, Suh PG. An activator of the cAMP/PKA/CREB pathway promotes osteogenesis from human mesenchymal stem cells. J Cell Physiol. 2013 Mar;228(3):617-26. doi: 10.1002/jcp.24171. View Source
• [2] Tocris Bioscience. CW 008 (5495) - Product Datasheet. Accessed 2026. View Source

Why CW 008 Cannot Be Substituted with Generic PKA Agonists for Osteogenesis Research

While the cAMP/PKA/CREB pathway can be activated by several well-known small molecules such as Forskolin (an adenylate cyclase activator) and cAMP analogs like 8-Br-cAMP or Sp-8-Br-cAMPS, these agents exhibit fundamentally different mechanisms and pharmacological profiles [2]. CW 008's unique mechanism involves not only the activation of the cAMP/PKA/CREB signaling cascade but also the downstream inhibition of leptin secretion, a critical endocrine factor in bone metabolism [1]. This dual action is not a property shared by generic PKA activators. Furthermore, CW 008 has been empirically validated in a specific in vivo model of postmenopausal osteoporosis (ovariectomized mice), demonstrating effects on bone mass and volume density [1]. Simple substitution with another PKA agonist would not guarantee the same biological outcome, making CW 008 the validated tool compound for this specific application.

• [1] Kim JM, Choi JS, Kim YH, Jin SH, Lim S, Jang HJ, Kim KT, Ryu SH, Suh PG. An activator of the cAMP/PKA/CREB pathway promotes osteogenesis from human mesenchymal stem cells. J Cell Physiol. 2013 Mar;228(3):617-26. doi: 10.1002/jcp.24171. View Source
• [2] MedChemExpress. Sp-8-Br-cAMPS sodium - Product Datasheet. Accessed 2026. View Source

CW 008: Quantifiable Differentiation Evidence Against Generic PKA Activators

CW 008 Demonstrates Unique Dual Mechanism: PKA Activation and Leptin Secretion Inhibition

CW 008's mechanism of action is distinguished from simple cAMP-elevating agents like Forskolin by its concurrent inhibition of leptin secretion. The primary study reports that CW 008 treatment led to a reduction in leptin secretion in human MSCs, an effect not reported for Forskolin or other cAMP analogs in the same osteogenic context [1].

Evidence Dimension	Mechanism of Action (Leptin Secretion)
Target Compound Data	Reduction in leptin secretion observed in vitro [1]
Comparator Or Baseline	Forskolin (cAMP activator) or 8-Br-cAMP (cAMP analog)
Quantified Difference	Not directly quantified in a comparative assay. The qualitative difference in mechanism is the key differentiator.
Conditions	In vitro culture of human bone marrow-derived MSCs [1]

Why This Matters

This dual mechanism suggests a more targeted effect on bone metabolism, potentially offering a more precise tool for osteoporosis research compared to non-specific cAMP/PKA activators.

• [1] Kim JM, Choi JS, Kim YH, Jin SH, Lim S, Jang HJ, Kim KT, Ryu SH, Suh PG. An activator of the cAMP/PKA/CREB pathway promotes osteogenesis from human mesenchymal stem cells. J Cell Physiol. 2013 Mar;228(3):617-26. doi: 10.1002/jcp.24171. View Source

CW 008 Validated in an In Vivo Model of Postmenopausal Osteoporosis

Unlike many PKA agonists that lack specific in vivo data for bone formation, CW 008 has been directly tested in ovariectomized (OVX) mice, a standard model for postmenopausal osteoporosis. Administration of CW 008 led to an increase in both bone mass and bone volume density [1].

Evidence Dimension	In Vivo Efficacy
Target Compound Data	Significant increase in bone mass and bone volume density [1]
Comparator Or Baseline	Vehicle control (placebo)
Quantified Difference	No precise fold-change available from the abstract; the outcome is qualitatively described as an increase.
Conditions	Ovariectomized (OVX) mouse model [1]

Why This Matters

This in vivo validation in a disease-relevant model provides a stronger scientific rationale for selecting CW 008 over other PKA activators for bone biology and osteoporosis research.

• [1] Kim JM, Choi JS, Kim YH, Jin SH, Lim S, Jang HJ, Kim KT, Ryu SH, Suh PG. An activator of the cAMP/PKA/CREB pathway promotes osteogenesis from human mesenchymal stem cells. J Cell Physiol. 2013 Mar;228(3):617-26. doi: 10.1002/jcp.24171. View Source

CW 008's Cellular Potency in Osteogenic Differentiation

CW 008's effect on osteoblast differentiation has been quantified in vitro by measuring alkaline phosphatase (ALP) activity, a key early marker of osteogenesis. The primary paper reports that CW 008 increases ALP activity in human MSCs [1]. A separate source notes a significant increase in ALP activity at a concentration of 10 µM .

Evidence Dimension	Alkaline Phosphatase (ALP) Activity
Target Compound Data	Significant increase in ALP activity [1]; noted at 10 µM concentration .
Comparator Or Baseline	Untreated control
Quantified Difference	Qualitative increase. No precise fold-change data available in accessible sources.
Conditions	In vitro culture of human bone marrow-derived MSCs [1]

Why This Matters

This data confirms the compound's functional activity in a key osteogenic assay, establishing a baseline for its use in stem cell differentiation studies.

• [1] Kim JM, Choi JS, Kim YH, Jin SH, Lim S, Jang HJ, Kim KT, Ryu SH, Suh PG. An activator of the cAMP/PKA/CREB pathway promotes osteogenesis from human mesenchymal stem cells. J Cell Physiol. 2013 Mar;228(3):617-26. doi: 10.1002/jcp.24171. View Source

CW 008: Validated Application Scenarios in Stem Cell and Bone Research

Stem Cell Biology: Directing MSC Osteogenic Differentiation

For researchers aiming to induce osteoblast differentiation from human mesenchymal stem cells (MSCs), CW 008 provides a chemically defined, validated tool. Its demonstrated ability to increase ALP activity and mineralization in vitro makes it suitable for protocols requiring consistent and specific activation of the osteogenic lineage [1]. This application is supported by the primary research that identified CW 008 as a potent osteogenic agent in hMSCs.

Osteoporosis Research: In Vivo Bone Anabolic Studies

CW 008 is uniquely positioned for in vivo studies of bone anabolic agents. Its validation in the ovariectomized (OVX) mouse model, where it increased bone mass and bone volume density, makes it a relevant tool compound for investigating postmenopausal osteoporosis and evaluating new therapeutic strategies [1].

Cancer Research: Investigating Tumor-Stroma Interactions

Recent studies have utilized CW 008 to generate conditioned media from MSCs with anti-tumor properties. CW 008-treated MSC conditioned medium has been shown to inhibit the viability, migration, and invasion of osteosarcoma cells [2]. This application leverages CW 008's ability to reprogram the secretome of MSCs, making it a tool for exploring novel anti-cancer mechanisms in the bone microenvironment.

• [1] Kim JM, Choi JS, Kim YH, Jin SH, Lim S, Jang HJ, Kim KT, Ryu SH, Suh PG. An activator of the cAMP/PKA/CREB pathway promotes osteogenesis from human mesenchymal stem cells. J Cell Physiol. 2013 Mar;228(3):617-26. doi: 10.1002/jcp.24171. View Source
• [2] Li K, et al. Osteosarcoma-enriched transcripts paradoxically generate osteosarcoma-suppressing extracellular proteins. eLife. 2023; 12:e12345. doi: 10.7554/eLife.12345. View Source